Cas no 157998-91-9 (2-Oxabicyclo[3.2.1]octan-3-one,7-[(17b)-17-hydroxy-1-oxoandrosta-2,4,6-trien-17-yl]-4,4,5-trimethyl-,(1R,5R,7S)- (9CI))

2-Oxabicyclo[3.2.1]octan-3-one,7-[(17b)-17-hydroxy-1-oxoandrosta-2,4,6-trien-17-yl]-4,4,5-trimethyl-,(1R,5R,7S)- (9CI) Properties

Names and Identifiers

• 2-Oxabicyclo[3.2.1]octan-3-one,7-[(17b)-17-hydroxy-1-oxoandrosta-2,4,6-trien-17-yl]-4,4,5-trimethyl-,(1R,5R,7S)- (9CI)
• (1R)-7-[(10R,13S,17S)-17-hydroxy-10,13-dimethyl-1-oxo-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-17-yl]-4,4,5-trimethyl-2-oxabicyclo[3.2.1]octan-3-one
• Acnistin B
• 17-Hydroxy-17-(4,4,5-trimethyl-3-oxo-2-oxabicyclo[3.2.1]octan-7-yl)androsta-2,4,6-trien-1-one
• 157998-91-9
• Androsta-2,4,6-trien-1-one, 17-hydroxy-17-(4,4,5-trimethyl-3-oxo-2-oxabicyclo(3.2.1)oct-7-yl)-, (17beta,17(1R,5R,7S))-
• DTXSID10935839
• 2-Oxabicyclo(3.2.1)octan-3-one, 7-((17beta)-17-hydroxy-1-oxoandrosta-2,4,6-trien-17-yl)-4,4,5-trimethyl-, (1R,5R,7S)-
• +Expand

• InChIKey： PUUBDLMPBUSJAL-GPGMWLRRSA-N
• Inchi： InChI=1S/C29H38O4/c1-25(2)24(31)33-22-16-26(25,3)15-21(22)29(32)14-12-19-18-10-9-17-7-6-8-23(30)28(17,5)20(18)11-13-27(19,29)4/h6-10,18-22,32H,11-16H2,1-5H3/t18?,19?,20?,21?,22-,26?,27+,28+,29+/m1/s1
• SMILES： O=C1C=CC=C2[C@]1(C1CC[C@@]3([C@](C4CC5(C(C(O[C@@H]4C5)=O)(C)C)C)(O)CCC3C1C=C2)C)C

Computed Properties

• Exact Mass: 450.277
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 450.277
• Heavy Atom Count: 33
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Refractive Index: 1.597
• Boiling Point: 614.6°Cat760mmHg
• Flash Point: 201.8°C
• Density: 1.21

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